Cas no 957345-28-7 (4-bromo-3-cyclopropyl-1H-pyrazole)

4-bromo-3-cyclopropyl-1H-pyrazole is a synthetic compound with significant potential in pharmaceutical research. Its pyrazole core offers versatile pharmacophoric properties, while the bromo and cyclopropyl substituents confer notable structural stability and electronic effects. This compound is well-suited for the development of novel drug candidates due to its favorable physical and chemical properties.
4-bromo-3-cyclopropyl-1H-pyrazole structure
957345-28-7 structure
Product Name:4-bromo-3-cyclopropyl-1H-pyrazole
CAS No:957345-28-7
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD16249536
CID:1015722
PubChem ID:51072269
Update Time:2025-06-20

4-bromo-3-cyclopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-cyclopropyl-1H-pyrazole
    • 4-bromo-3-cyclopropyl-1H-Pyrazole
    • 4-Bromo-3-cyclopropyl-1H-pyrazole (ACI)
    • F53373
    • ALBB-022797
    • SY139473
    • AKOS025394953
    • AKOS010654818
    • 4-Bromo-3-cyclopropylpyrazole
    • AKOS015998061
    • DA-39884
    • LS-07047
    • DTXSID10679766
    • 957345-28-7
    • CS-0155390
    • Z815438934
    • SCHEMBL1674345
    • SCHEMBL14810989
    • ZZSZXBMYZBRKFP-UHFFFAOYSA-N
    • MFCD16249536
    • EN300-110189
    • 1H-pyrazole, 4-bromo-5-cyclopropyl-
    • 4-bromo-3-cyclopropyl-1H-pyrazole
    • MDL： MFCD16249536
    • Inchi： 1S/C6H7BrN2/c7-5-3-8-9-6(5)4-1-2-4/h3-4H,1-2H2,(H,8,9)
    • InChI Key： ZZSZXBMYZBRKFP-UHFFFAOYSA-N
    • SMILES： BrC1C(C2CC2)=NNC=1

Computed Properties

  • Exact Mass: 185.97900
  • Monoisotopic Mass: 185.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.04960

4-bromo-3-cyclopropyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-3-cyclopropyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Fluorochem
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Alichem
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 $432.28 2023-08-31
Alichem
A049002878-10g
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 957345-28-7 95%
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TRC
B690993-100mg
4-Bromo-3-cyclopropyl-1H-pyrazole
 957345-28-7
100mg
 $ 64.00 2023-04-18
TRC
B690993-250mg
4-Bromo-3-cyclopropyl-1H-pyrazole
 957345-28-7
250mg
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4-bromo-3-cyclopropyl-1H-pyrazole Production Method

Production Method 1

100114-57-6 100114-57-6
957345-28-7 957345-28-7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  rt; 10 min, rt
Reference
Imidazolopyrazine compounds as MAPKAPK5 inhibitors useful for the treatment of degenerative and inflammatory diseases and their preparation
, World Intellectual Property Organization, , ,

4-bromo-3-cyclopropyl-1H-pyrazole Raw materials

4-bromo-3-cyclopropyl-1H-pyrazole Preparation Products

4-bromo-3-cyclopropyl-1H-pyrazole Related Literature

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